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molecular formula C13H17FN2O2 B2386985 Ethyl 1-(5-fluoropyridin-2-yl)piperidine-4-carboxylate CAS No. 1310820-59-7

Ethyl 1-(5-fluoropyridin-2-yl)piperidine-4-carboxylate

Cat. No. B2386985
CAS RN: 1310820-59-7
M. Wt: 252.289
InChI Key: MCTIWIVDVQMSPF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US09226916B2

Procedure details

A mixture of 4 g (16 mmol) 5′-Fluoro-3,4,5,6-tetrahydro-2H-[1,2′]bipyridinyl-4-carboxylic acid ethyl ester and 0.832 g (20 mmol) LiOH.H2O in 50 mL THF, 50 mL water and 5 mL methanol was stirred for 2 h at 20° C. Acetic acid was added to pH 6 and water and ethyl acetate. The mixture was extracted with ethyl acetate and the combined organic layers were washed with brine, dried with Na2SO4, filtered and evaporated to dryness. The residue was purified by column chromatography on silica eluting with a gradient formed from heptane and ethyl acetate. The product containing fractions were evaporated to yield 3.1 g (87%) of the title compound as off-white solid. MS m/e: 223.1 [M−H].
Name
5′-Fluoro-3,4,5,6-tetrahydro-2H-[1,2′]bipyridinyl-4-carboxylic acid ethyl ester
Quantity
4 g
Type
reactant
Reaction Step One
Name
LiOH.H2O
Quantity
0.832 g
Type
reactant
Reaction Step One
Name
THF
Quantity
50 mL
Type
solvent
Reaction Step One
Name
water
Quantity
50 mL
Type
solvent
Reaction Step One
Name
methanol
Quantity
5 mL
Type
solvent
Reaction Step One
Name
Acetic acid
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
ethyl acetate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
water
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Name
title compound
Yield
87%

Identifiers

REACTION_CXSMILES
C([O:3][C:4]([CH:6]1[CH2:11][CH2:10][N:9]([C:12]2[CH:17]=[CH:16][C:15]([F:18])=[CH:14][N:13]=2)[CH2:8][CH2:7]1)=[O:5])C.O[Li].O.C(O)(=O)C.C(OCC)(=O)C>C1COCC1.O.CO>[F:18][C:15]1[CH:16]=[CH:17][C:12]([N:9]2[CH2:10][CH2:11][CH:6]([C:4]([OH:5])=[O:3])[CH2:7][CH2:8]2)=[N:13][CH:14]=1 |f:1.2|

Inputs

Step One
Name
5′-Fluoro-3,4,5,6-tetrahydro-2H-[1,2′]bipyridinyl-4-carboxylic acid ethyl ester
Quantity
4 g
Type
reactant
Smiles
C(C)OC(=O)C1CCN(CC1)C1=NC=C(C=C1)F
Name
LiOH.H2O
Quantity
0.832 g
Type
reactant
Smiles
O[Li].O
Name
THF
Quantity
50 mL
Type
solvent
Smiles
C1CCOC1
Name
water
Quantity
50 mL
Type
solvent
Smiles
O
Name
methanol
Quantity
5 mL
Type
solvent
Smiles
CO
Step Two
Name
Acetic acid
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(C)(=O)O
Name
ethyl acetate
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(C)(=O)OCC
Name
water
Quantity
0 (± 1) mol
Type
solvent
Smiles
O

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
20 °C
Stirring
Type
CUSTOM
Details
was stirred for 2 h at 20° C
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

EXTRACTION
Type
EXTRACTION
Details
The mixture was extracted with ethyl acetate
WASH
Type
WASH
Details
the combined organic layers were washed with brine
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried with Na2SO4
FILTRATION
Type
FILTRATION
Details
filtered
CUSTOM
Type
CUSTOM
Details
evaporated to dryness
CUSTOM
Type
CUSTOM
Details
The residue was purified by column chromatography on silica eluting with a gradient
CUSTOM
Type
CUSTOM
Details
formed from heptane and ethyl acetate
ADDITION
Type
ADDITION
Details
The product containing fractions
CUSTOM
Type
CUSTOM
Details
were evaporated

Outcomes

Product
Details
Reaction Time
 2 h
Name
title compound
Type
product
Smiles
FC=1C=CC(=NC1)N1CCC(CC1)C(=O)O
Measurements
Type Value Analysis
AMOUNT: MASS 3.1 g
YIELD: PERCENTYIELD 87%
YIELD: CALCULATEDPERCENTYIELD 86.4%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.